Cas no 1490-25-1 (Methyl 4-chloro-4-oxobutanoate)

• Product Name: Methyl 4-chloro-4-oxobutanoate
• CAS No: 1490-25-1
• MF: C₅H₇ClO₃
• MW: 150.560281038284
• MDL: MFCD00000750
• CID: 41475
• PubChem ID: 73888
• Update Time: 2025-07-21

Methyl 4-chloro-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-4-oxobutanoate
• Methyl 4-chloro-4-oxobutyrate
• Methyl succinyl chloride
• Methyl 3-(chloroformyl)propionate
• 3-(CARBOMETHOXY)PROPIONYL CHLORIDE
• 3-(CHLOROFORMYL) METHYL PROPIONATE
• 3-(methoxycarbonyl)-propionyl chloride
• 3-Carbomethoxy propionyle chloride
• methyl 3-(chlorocarbonyl)propanoate
• methyl 3-chlorocarbonyl-propionate
• methyl 4-oxo-4-chlorobutyrate
• 4-Chloro-4-oxobutyric Acid Methyl Ester
• Succinic Acid Monomethyl Ester Chloride
• Methylesuccinyl chloride
• Methyl succinyl chloride,97%
• Methyl 4-chloro-4-oxobutyrate 97%
• NSC10757
• 3-carbomethoxypropanoyl chloride
• SRXOJMOGPYFZKC-UHFFFAOYSA-N
• carbomethoxypropionyl chloride
• methyl 3-chlorocarbonylpropionate
• EINECS 216-077-0
• methyl 3-(chlorocarbonyl)propionate
• beta-methoxycarbonylpropionyl chloride
• METHYL 4-CHLORO-4-OXO-BUTANOATE
• 3-methoxycarbonylpropionyl chloride
• (carbomethoxy)propionyl chloride
• AS-54552
• M2850
• SCHEMBL124614
• AKOS000120411
• Methyl 4-chloro-4-oxobutyrate, 97%
• 3-carbometoxy propionyl chloride
• methoxycarbonylpropionyl chloride
• 3-carbomethoxy propionylchloride
• Succinic acid monomethylester chloride
• methyl 3-(chloroformyl)propanoate
• 4-chloro-4-oxo-butyric acid methyl ester
• 3-carbomethoxyproprionyl chloride
• 3-methoxycarbonyl-propanoyl chloride
• FT-0633604
• Butanoic acid, 4-chloro-4-oxo-, methyl ester
• 1,4-dioxo-4-methoxybutyl chloride
• 3-carbomethoxy-propionyl chloride
• beta-carbomethoxypropionyl chloride
• NS00021676
• Q63399541
• F8880-0964
• methyl4-chloro-4-oxobutanoate
• MFCD00000750
• 3-carbomethoxypropionylchloride
• EN300-20444
• 3-(Methoxycarbonyl)propanoyl chloride; 3-(Methoxycarbonyl)propionyl chloride; 3-Carbomethoxypropanoyl chloride; 3-Chlorocarbonylpropionic acid methyl ester
• 1490-25-1
• 3-carbomethoxypropionyl chloride
• methyl-4-chloro-4-oxo-butanoate
• W-108094
• NSC 10757
• NSC-10757
• DTXSID7061728
• BB 0241838
• 3-chlorocarbonyl-propionic acid methyl ester
• methyl-4-chloro-4-oxobutyrate
• S11982
• DB-042966
• STK503831
• 3-(Carbomethoxy)propionyl chloride, Methyl 3-(chloroformyl)propionate, Methyl succinyl chloride, Succinic acid monomethylester chloride
• ALBB-006318
• 216-077-0
• FM117258
• DTXCID7034830

• MDL： MFCD00000750
• Inchi： 1S/C5H7ClO3/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3
• InChI Key： SRXOJMOGPYFZKC-UHFFFAOYSA-N
• SMILES： ClC(CCC(=O)OC)=O

Computed Properties

• Exact Mass: 150.00800
• Monoisotopic Mass: 150.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.223 g/mL at 25 °C(lit.)
• Boiling Point: 65°C/3mmHg(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.44(lit.)
• PSA: 43.37000
• LogP: 0.70500
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

Methyl 4-chloro-4-oxobutanoate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-13-21
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34; R37
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 4-chloro-4-oxobutanoate

Methyl 4-chloro-4-oxobutanoate (CAS No. 1490-25-1): A Key Intermediate in Modern Chemical Synthesis

Methyl 4-chloro-4-oxobutanoate (CAS No. 1490-25-1) is a versatile and highly valuable compound in the realm of organic synthesis and pharmaceutical research. This ester, characterized by its 4-chloro and 4-oxobutanoate functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it an indispensable tool for chemists and researchers working on the development of novel therapeutic agents.

The chemical structure of Methyl 4-chloro-4-oxobutanoate consists of a four-carbon chain with a carboxylate ester group at one end and a chlorinated ketone group at the other. This configuration allows for diverse chemical transformations, making it a preferred choice for constructing complex molecular frameworks. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, enabling its use in a wide range of synthetic pathways.

In recent years, Methyl 4-chloro-4-oxobutanoate has garnered significant attention in the pharmaceutical industry due to its role in the synthesis of active pharmaceutical ingredients (APIs). Its applications span across various therapeutic areas, including anti-inflammatory, antiviral, and anticancer drugs. The compound's ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing heterocyclic compounds, which are prevalent in many modern drugs.

One of the most notable applications of Methyl 4-chloro-4-oxobutanoate is in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). These drugs are widely used to alleviate pain, reduce inflammation, and lower fever. The compound's structural features allow for the facile introduction of additional functional groups, enabling the creation of NSAIDs with enhanced pharmacological properties. For instance, researchers have utilized Methyl 4-chloro-4-oxobutanoate to develop novel NSAIDs with improved selectivity and reduced side effects.

The role of Methyl 4-chloro-4-oxobutanoate in drug development has been further highlighted by recent studies on kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By incorporating Methyl 4-chloro-4-oxobutanoate into the synthesis of kinase inhibitors, researchers have been able to design molecules that specifically target aberrant signaling pathways in cancer cells. These inhibitors have shown promising results in preclinical studies and are being evaluated for their potential as therapeutic agents.

In addition to its pharmaceutical applications, Methyl 4-chloro-4-oxobutanoate is also widely used in agrochemical research. Its structural versatility allows for the synthesis of herbicides, fungicides, and insecticides that are essential for modern agriculture. The compound's ability to undergo cross-coupling reactions makes it particularly useful in constructing complex agrochemicals with improved efficacy and environmental safety.

The synthesis of Methyl 4-chloro-4-oxobutanoate typically involves the reaction of methyl acetoacetate with chlorinating agents under controlled conditions. This reaction proceeds efficiently due to the presence of the enolate anion intermediate, which readily reacts with chlorinating agents to form the desired product. Advances in synthetic methodologies have further optimized this process, enabling higher yields and purities of Methyl 4-chloro-4-oxobutanoate.

The industrial production of Methyl 4-chloro-4-oxobutanoate adheres to stringent quality control measures to ensure consistency and reliability for downstream applications. Manufacturers employ advanced purification techniques such as recrystallization and column chromatography to achieve high-purity products. These measures are crucial for ensuring that the compound meets the rigorous standards required for pharmaceutical and agrochemical applications.

The growing demand for Methyl 4-chloro-4-oxobutanoate has spurred innovation in synthetic chemistry research. Researchers are continuously exploring new methods to improve its production efficiency and expand its utility in various fields. One area of active research is the development of green chemistry approaches that minimize waste and reduce environmental impact. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, Methyl 4-chloro-4-oxobutanoate(CAS No. 1490-25-1) is a cornerstone compound in modern chemical synthesis, with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations, making it an invaluable intermediate for researchers worldwide. As advancements continue to be made in synthetic methodologies and drug discovery, the importance of Methyl 4-chloro-4-oxybutanoate is expected to grow even further.